Cas no 670272-29-4 (1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine
• CAS No: 670272-29-4
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 6471890
• Update Time: 2025-05-26

1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine
• Piperazine, 1-(1,3-benzodioxol-5-ylmethyl)-4-[(4-phenoxyphenyl)sulfonyl]-

• Inchi： 1S/C24H24N2O5S/c27-32(28,22-9-7-21(8-10-22)31-20-4-2-1-3-5-20)26-14-12-25(13-15-26)17-19-6-11-23-24(16-19)30-18-29-23/h1-11,16H,12-15,17-18H2
• InChI Key： RCNZRBLXAWEJTD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3OCOC3=C2)CCN(S(C2=CC=C(OC3=CC=CC=C3)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine

Introduction to 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine (CAS No. 670272-29-4) and Its Emerging Applications in Chemical Biology

The compound 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine, identified by the CAS number 670272-29-4, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a benzodioxol moiety linked to a piperazine ring sulfonated with a phenoxybenzene group, positions it as a versatile scaffold for drug discovery and molecular probe development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The benzodioxol scaffold, known for its presence in several bioactive natural products and synthetic drugs, exhibits notable pharmacological properties, including anti-inflammatory, antimicrobial, and central nervous system (CNS) effects. In contrast, the piperazine moiety is widely recognized for its role as a pharmacophore in many psychotropic and antihypertensive medications. The sulfonamide linkage further enhances the compound's solubility and binding affinity, making it an attractive candidate for structure-based drug design.

The introduction of the phenoxybenzene sulfonamide group at the 4-position of the piperazine ring introduces additional electronic and steric features that can modulate receptor interactions. This modification has been strategically employed to improve metabolic stability and target specificity. The combination of these structural elements makes 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine a promising candidate for investigating novel mechanisms of action in various biological pathways.

One of the most compelling aspects of this compound is its potential application in exploring the pharmacology of neurotransmitter receptors. The piperazine ring is a well-documented ligand for serotonin receptors, particularly 5-HT1A and 5-HT7 subtypes. By incorporating the sulfonamide group into this framework, researchers can fine-tune interactions with these receptors, which are implicated in conditions such as depression, anxiety disorders, and sleep regulation. Preliminary studies suggest that derivatives of this class may exhibit enhanced selectivity and reduced side effects compared to existing serotonin modulators.

Furthermore, the benzodioxol moiety has garnered attention for its role in modulating GABAergic systems. Compounds containing this scaffold have shown potential in treating neurological disorders characterized by imbalances in inhibitory neurotransmission. The synergistic effects of combining a GABAergic modulator with a serotonin receptor ligand could lead to novel therapeutic strategies for multifaceted CNS disorders. This dual-action profile is particularly intriguing given the complex interplay between serotonin and GABA systems in regulating mood, cognition, and anxiety.

Recent computational studies have also highlighted the binding affinity of this compound for various protein targets. Molecular docking simulations indicate strong interactions with enzymes involved in signal transduction pathways relevant to inflammation and neurodegeneration. These findings align with emerging research suggesting that modulating such pathways could provide therapeutic benefits in conditions like Alzheimer's disease and rheumatoid arthritis. The sulfonamide group appears to play a critical role in stabilizing these interactions through hydrogen bonding and hydrophobic interactions.

In vitro assays have begun to elucidate the pharmacological profile of 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine. Initial results demonstrate moderate activity at serotonin receptors but also show notable selectivity over other related targets. This selectivity is crucial for minimizing off-target effects and improving patient compliance. Additionally, preliminary toxicity studies suggest that the compound exhibits low cytotoxicity at therapeutic concentrations, making it a safe candidate for further development.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include nucleophilic substitution reactions to introduce the benzodioxol substituent followed by sulfonylation at the piperazine nitrogen. Advances in catalytic methods have enabled more efficient production processes, reducing both reaction times and waste generation. These improvements align with growing demands for sustainable pharmaceutical manufacturing practices.

The future direction of research on 1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine is likely to focus on expanding its chemical diversity through structural modifications. By varying substituents on the benzodioxol ring or exploring alternative sulfonamide linkages, researchers can uncover novel analogs with enhanced potency or selectivity. Additionally, exploring prodrug formulations could improve bioavailability and delivery efficiency.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these preclinical findings into clinical applications. Large-scale synthesis programs will be necessary to support both preclinical development and future clinical trials. Furthermore, establishing robust analytical methods will ensure consistent quality control throughout production processes.

In conclusion,1-(2H-1,3-benzodioxol-5-yl)methyl-4-(4-phenoxybenzenesulfonyl)piperazine (CAS No. 670272-29-4) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery。 Its unique combination of pharmacophores offers opportunities for developing novel therapeutics targeting CNS disorders、inflammatory diseases，and other conditions。 As research progresses，this molecule is poised to play an important role in advancing our understanding of complex biological systems。